Cas no 16721-39-4 (2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel-)
16721-39-4 structure
Product Name:2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel-
2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel-
- trans-6-(isopropyl)-3-methylcyclohex-2-en-1-ol
- (1R,6R)-6-Isopropyl-3-methylcyclohex-2-enol, rel-
- (E)-Piperitol acetate
- 6-Isopropyl-3-methyl-2-cyclohexen-1-ol, (E)-
- E-Piperitol
- Piperitol, trans-
- p-Menth-1-en-3-ol, trans-
- trans-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-ol
- trans-Piperitol
- trans-Piperitol (trans-p-menth-1-en-3-ol)
- trans-p-Menth-1-en-3-ol
- piperitol,trans-p-menth-1-en-3-ol
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, (1R-trans)-
- CHEBI:60
- UNII-F3D9SL651T
- (1r)-trans-6-isopropyl-3-methyl-cyclohex-2-enol
- (+)-trans-Piperitenol
- (+/-)-TRANS-PIPERITOL
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, trans-
- (+-)-trans-Piperitol
- (3R,4R)-Piperitol
- P-MENTH-1-EN-3-OL, TRANS-(+)-
- F3D9SL651T
- 2-cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-,(1r,6r)-rel-
- 65733-28-0
- C03039
- UNII-BLT1PGO03M
- (+)-TRANS-PIPERITOL
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, (1R,6R)-rel-
- Q27105215
- (1R,6R)-6-Isopropyl-3-methyl-cyclohex-2-en-1-ol
- 16721-39-4
- p-Menth-1-en-3-ol, trans-(+/-)-
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, (1R,6R)-
- FEMA NO. 3179, TRANS-(+/-)-
- (1R,6R)-3-methyl-6-propan-2-ylcyclohex-2-en-1-ol
- BLT1PGO03M
- p-Menth-1-en-3-ol, trans-(+-)-
- FEMA NO. 3179, TRANS-(+)-
- FEMA No. 3179, trans-(+-)-
- EINECS 240-777-5
- DTXSID50884933
-
- Inchi: 1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9-11H,4-5H2,1-3H3/t9-,10+/m1/s1
- InChI Key: HPOHAUWWDDPHRS-ZJUUUORDSA-N
- SMILES: O[C@H]1C=C(C)CC[C@@H]1C(C)C
Computed Properties
- Exact Mass: 154.136
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.1
Experimental Properties
- Density: 0.924
- Boiling Point: 222.7°Cat760mmHg
- Flash Point: 89.8°C
- Refractive Index: 1.48
2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
16721-39-4 (2-Cyclohexen-1-ol,3-methyl-6-(1-methylethyl)-, (1R,6R)-rel-) Related Products
- 99-48-9(Carveol(Mixture of cis and trans))
- 13040-03-4((1R,2R,5R)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol)
- 2102-59-2(2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, (1R,5R)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk